7-(cyclopropylmethyl)-2-[3-(methylthio)propanoyl]-2,7-diazaspiro[4.5]decan-6-one

• IUPAC Name: 7-(cyclopropylmethyl)-2-(3-methylsulfanylpropanoyl)-2,7-diazaspiro[4.5]decan-6-one
• InChI: InChI=1S/C16H26N2O2S/c1-21-10-5-14(19)18-9-7-16(12-18)6-2-8-17(15(16)20)11-13-3-4-13/h13H,2-12H2,1H3
• InChI Key: WWNSPXGUPFOERG-UHFFFAOYSA-N
• Canonical SMILES: CSCCC(=O)N1CCC2(C1)CCCN(C2=O)CC3CC3
• Molecular Formula: C16H26N2O2S
• Molecular Weight: 310.5 g/mol

Description

7-(cyclopropylmethyl)-2-[3-(methylthio)propanoyl]-2,7-diazaspiro[4.5]decan-6-one is a chemical compound with potential applications in scientific research. This compound is a spirocyclic lactam that belongs to the class of diazaspirodecanones. It has been shown to exhibit interesting biochemical and physiological effects, making it a promising compound for further research.

Mechanism of Action

The exact mechanism of action of 7-(cyclopropylmethyl)-2-[3-(methylthio)propanoyl]-2,7-diazaspiro[4.5]decan-6-one is not fully understood. However, it is believed to exert its effects by interacting with specific targets in the body, such as enzymes or receptors.
Biochemical and Physiological Effects:
Studies have shown that 7-(cyclopropylmethyl)-2-[3-(methylthio)propanoyl]-2,7-diazaspiro[4.5]decan-6-one exhibits interesting biochemical and physiological effects. Some of the effects of this compound include:
1. Induction of apoptosis in cancer cells: This compound has been shown to induce apoptosis in cancer cells by activating the caspase cascade.
2. Inhibition of pro-inflammatory cytokines: This compound has been shown to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6.
3. Antimicrobial activity: This compound has been shown to exhibit antimicrobial activity against a wide range of microorganisms, including bacteria and fungi.

Advantages and Limitations for Lab Experiments

The compound 7-(cyclopropylmethyl)-2-[3-(methylthio)propanoyl]-2,7-diazaspiro[4.5]decan-6-one has several advantages and limitations for lab experiments. Some of the advantages of this compound include:
1. High potency: This compound exhibits high potency, making it a useful tool for studying biological processes.
2. Versatility: This compound exhibits a wide range of biological effects, making it useful for studying a variety of biological processes.
Some of the limitations of this compound include:
1. Limited solubility: This compound has limited solubility in aqueous solutions, making it difficult to use in some experiments.
2. Limited availability: This compound is not widely available, making it difficult to obtain for some researchers.

Future Directions

There are several future directions for research on 7-(cyclopropylmethyl)-2-[3-(methylthio)propanoyl]-2,7-diazaspiro[4.5]decan-6-one. Some of the possible future directions for research on this compound include:
1. Identification of specific targets: Further research is needed to identify the specific targets of this compound in the body.
2. Development of analogs: The development of analogs of this compound with improved solubility and potency could lead to the development of more effective drugs.
3. In vivo studies: In vivo studies are needed to determine the efficacy and safety of this compound in animal models.
4. Clinical trials: Clinical trials are needed to determine the efficacy and safety of this compound in humans.
Conclusion:
In conclusion, 7-(cyclopropylmethyl)-2-[3-(methylthio)propanoyl]-2,7-diazaspiro[4.5]decan-6-one is a promising compound for scientific research. It exhibits interesting biochemical and physiological effects, making it a useful tool for studying biological processes. Further research is needed to fully understand the mechanism of action of this compound and to develop more effective drugs based on this compound.

Scientific Research Applications

The compound 7-(cyclopropylmethyl)-2-[3-(methylthio)propanoyl]-2,7-diazaspiro[4.5]decan-6-one has potential applications in scientific research. It has been shown to exhibit interesting biochemical and physiological effects, making it a promising compound for further research. Some of the potential applications of this compound in scientific research include:
1. Anti-cancer activity: Studies have shown that this compound exhibits anti-cancer activity by inducing apoptosis in cancer cells.
2. Anti-inflammatory activity: This compound has been shown to exhibit anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines.
3. Antimicrobial activity: This compound has been shown to exhibit antimicrobial activity against a wide range of microorganisms, including bacteria and fungi.